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Compound of Interest

Compound Name: MM 07

Cat. No.: B15603935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

MM 07 stock solutions for research and developmental applications.

Introduction to MM 07
MM 07 is a synthetic, cyclic peptide that functions as a biased agonist for the apelin receptor

(APJ), a G protein-coupled receptor.[1] It demonstrates a strong preference for activating the G

protein-mediated signaling pathway over the β-arrestin pathway.[1][2][3][4] This biased

agonism is being explored for its therapeutic potential in conditions such as pulmonary arterial

hypertension, where it has shown positive inotropic and vasodilatory effects.[5] The peptide

stimulates endothelial nitric oxide synthase (eNOS) phosphorylation and expression, promotes

the proliferation of human pulmonary arterial endothelial cells, and reduces apoptosis.[5]

Quantitative Data Summary
A summary of the key quantitative data for MM 07 is provided in the table below for easy

reference.
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Property Value Reference

Molecular Weight (MW) 1539.89 g/mol Tocris

Appearance Lyophilized solid General

Storage (Lyophilized)
-20°C or -80°C, protected from

light
[6][7][8]

Storage (In Solution) -20°C or -80°C in aliquots [7][8][9]

Experimental Protocols
Preparation of a 1 mM MM 07 Stock Solution
This protocol describes the preparation of a 1 mM stock solution of MM 07. It is recommended

to prepare a concentrated stock solution to minimize degradation from repeated freeze-thaw

cycles.

Materials:

MM 07 (lyophilized powder)

High-purity sterile water, Dimethyl sulfoxide (DMSO), or an appropriate sterile buffer (pH 5-6)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Protocol:

Equilibration: Before opening, allow the vial of lyophilized MM 07 to warm to room

temperature to prevent condensation, which can affect peptide stability.[9][10]

Solvent Selection: The solubility of peptides can vary. For a preliminary test, use a small,

non-critical amount of the peptide to assess its solubility in the chosen solvent.[10][11][12]

Hydrophilic Peptides: Attempt to dissolve in sterile, high-purity water first.
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Hydrophobic Peptides: If insoluble in water, use a small amount of a sterile organic solvent

like DMSO to dissolve the peptide, and then slowly add sterile water or buffer to the

desired concentration.[11][12]

Charged Peptides: For acidic peptides, a dilute basic buffer (e.g., 0.1 M ammonium

bicarbonate) may be used, while acidic buffers (e.g., 0.1% acetic acid) can aid in

dissolving basic peptides.

Calculation: To prepare a 1 mM stock solution, use the following calculation:

Volume of Solvent (in µL) = (Mass of MM 07 in mg / 1539.89 g/mol ) * 1,000,000

Reconstitution:

Carefully add the calculated volume of the appropriate sterile solvent to the vial containing

the lyophilized MM 07.

Gently swirl or vortex the vial to ensure the peptide is completely dissolved. Sonication

can be used to aid dissolution if necessary.[10]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

low-protein binding microcentrifuge tubes.[8]

Store the aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.[7][8][9]

Visualizations
Experimental Workflow for MM 07 Stock Solution
Preparation
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Workflow for preparing MM 07 stock solution.
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MM 07 is a biased agonist of the apelin receptor (APJ), preferentially activating the G protein-

dependent pathway.[1][2][3][4] Upon binding of MM 07, the apelin receptor couples primarily to

inhibitory G proteins (Gαi), leading to the inhibition of adenylyl cyclase and a subsequent

decrease in cyclic AMP (cAMP) levels.[13][14] This G protein activation also stimulates

downstream signaling cascades, including the Phosphoinositide 3-kinase (PI3K)/Akt pathway

and the Extracellular signal-regulated kinase (ERK) pathway, which are involved in cell

proliferation, survival, and migration.[15][16] Unlike the endogenous ligand apelin, MM 07 is

designed to minimize the recruitment of β-arrestin, thereby reducing receptor internalization

and desensitization.[4]
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MM 07 biased agonism of the apelin receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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